Cas no 91512-40-2 (Benzothiazole, 2-[[4-nitro-2-(trifluoromethyl)phenyl]thio]-)

• Product Name: Benzothiazole, 2-[[4-nitro-2-(trifluoromethyl)phenyl]thio]-
• CAS No: 91512-40-2
• MF: C₁₄H₇F₃N₂O₂S₂
• MW: 356.342790842056
• CID: 2814053
• PubChem ID: 1367914
• Update Time: 2025-04-21

Benzothiazole, 2-[[4-nitro-2-(trifluoromethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 91512-40-2
• SCHEMBL10781795
• DTXSID40362270
• BIM-0043997.P001
• CBMicro_044101
• UXNNXJYGPWEVPP-UHFFFAOYSA-N
• Benzothiazole, 2-[[4-nitro-2-(trifluoromethyl)phenyl]thio]-

• Inchi： 1S/C14H7F3N2O2S2/c15-14(16,17)9-7-8(19(20)21)5-6-11(9)22-13-18-10-3-1-2-4-12(10)23-13/h1-7H
• InChI Key： UXNNXJYGPWEVPP-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)C1C=CC(=CC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 355.99010430Da
• Monoisotopic Mass: 355.99010430Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 112Ų